Cas no 83329-36-6 (Pyr-Pro-Val-pNA trifluoroacetate salt)
83329-36-6 structure
Product Name:Pyr-Pro-Val-pNA trifluoroacetate salt
CAS No:83329-36-6
MF:C21H27N5O6
MW:445.4689848423
CID:708801
PubChem ID:22870989
Update Time:2025-04-19
Pyr-Pro-Val-pNA trifluoroacetate salt Chemical and Physical Properties
Names and Identifiers
-
- L-Valinamide,5-oxo-L-prolyl-L-prolyl-N-(4-nitrophenyl)-
- pEPV-pNA
- Pyr-Pro-Val-pNA
- 83329-36-6
- HY-125128
- SCHEMBL4034691
- CS-0089399
- Glp-Pro-Val-pNA
- (2S)-N-[(2S)-3-methyl-1-(4-nitroanilino)-1-oxobutan-2-yl]-1-[(2S)-5-oxopyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
- Pyr-Pro-Val-pNA trifluoroacetate salt
-
- Inchi: 1S/C21H27N5O6/c1-12(2)18(20(29)22-13-5-7-14(8-6-13)26(31)32)24-19(28)16-4-3-11-25(16)21(30)15-9-10-17(27)23-15/h5-8,12,15-16,18H,3-4,9-11H2,1-2H3,(H,22,29)(H,23,27)(H,24,28)/t15-,16-,18-/m0/s1
- InChI Key: HDYIMWXQGNDTQL-BQFCYCMXSA-N
- SMILES: O=C([C@@H]1CCC(N1)=O)N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C)=O
Computed Properties
- Exact Mass: 445.196
- Monoisotopic Mass: 445.196
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153A^2
- XLogP3: 1.1
Pyr-Pro-Val-pNA trifluoroacetate salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P226490-25mg |
Pyr-Pro-Val-pNA trifluoroacetate salt |
83329-36-6 | 25mg |
$ 445.00 | 2022-06-03 | ||
| TRC | P226490-50mg |
Pyr-Pro-Val-pNA trifluoroacetate salt |
83329-36-6 | 50mg |
$ 740.00 | 2022-06-03 | ||
| TRC | P226490-100mg |
Pyr-Pro-Val-pNA trifluoroacetate salt |
83329-36-6 | 100mg |
$ 1175.00 | 2022-06-03 |
Pyr-Pro-Val-pNA trifluoroacetate salt Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
83329-36-6 (Pyr-Pro-Val-pNA trifluoroacetate salt) Related Products
- 87810-63-7(L-Alaninamide,L-valyl-N-(4-nitrophenyl)- (9CI))
- 19746-40-8(Ac-Leu-pna)
- 7369-91-7(L-Proline 4-nitroanilide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk